Cas no 62741-96-2 (neocapsanthin B')

• Product Name: neocapsanthin B'
• CAS No: 62741-96-2
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• CID: 2027517
• PubChem ID: 23258404
• Update Time: 2025-04-21

neocapsanthin B' Chemical and Physical Properties

Names and Identifiers

• neocapsanthin B'
• 62741-96-2
• (2E,4E,6E,8E,10E,12E,14E,16Z,18E)-19-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-1-[(1R,4S)-4-hydroxy-1,2,2-trimethylcyclopentyl]-4,8,13,17-tetramethylnonadeca-2,4,6,8,10,12,14,16,18-nonaen-1-one
• (2E,4E,6E,8E,10E,12E,14E,16Z,18E)-19-((4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-1-((1R,4S)-4-hydroxy-1,2,2-trimethylcyclopentyl)-4,8,13,17-tetramethylnonadeca-2,4,6,8,10,12,14,16,18-nonaen-1-one
• 9-cis-Capsanthin

• Inchi： 1S/C40H56O3/c1-29(17-13-19-31(3)21-23-36-33(5)25-34(41)26-38(36,6)7)15-11-12-16-30(2)18-14-20-32(4)22-24-37(43)40(10)28-35(42)27-39(40,8)9/h11-24,34-35,41-42H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,29-15+,30-16+,31-19-,32-20+/t34-,35+,40+/m1/s1
• InChI Key： VYIRVAXUEZSDNC-CYGCORCPSA-N
• SMILES： O[C@@H]1C[C@](C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(/C)\C=C\C2=C(C)C[C@H](CC2(C)C)O)/C)/C)=O)(C)C(C)(C)C1

Computed Properties

• Exact Mass: 584.42294564Da
• Monoisotopic Mass: 584.42294564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids